Cas no 13389-51-0 (3-Chloro-4'-methoxybenzophenone)

3-Chloro-4'-methoxybenzophenone is a substituted benzophenone derivative with the molecular formula C₁₄H₁₁ClO₂. This compound features a chloro substituent at the 3-position and a methoxy group at the 4'-position of the benzophenone scaffold, imparting distinct electronic and steric properties. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both electron-withdrawing (chloro) and electron-donating (methoxy) groups enhances its reactivity in cross-coupling and condensation reactions. Its crystalline form ensures stability and ease of handling, while its well-defined structure allows for precise functionalization in complex molecular architectures. Suitable for research and industrial applications requiring high-purity intermediates.
3-Chloro-4'-methoxybenzophenone structure
13389-51-0 structure
Product Name:3-Chloro-4'-methoxybenzophenone
CAS No:13389-51-0
MF:C14H11ClO2
MW:246.688943147659
CID:119533
PubChem ID:2724709
Update Time:2025-05-28

3-Chloro-4'-methoxybenzophenone Chemical and Physical Properties

Names and Identifiers

    • (3-Chlorophenyl)(4-methoxyphenyl)methanone
    • 3-Chloro-4'-methoxybenzophenone
    • Methanone,(3-chlorophenyl)(4-methoxyphenyl)-
    • 4-MeOC6H4COPh-3-Cl
    • 4-methoxyphenyl-3-chlorophenylmethanone
    • (3-CHLORO-PHENYL)-(4-METHOXY-PHENYL)-METHANONE
    • 13389-51-0
    • MFCD01311591
    • (3-chlorophenyl)-(4-methoxyphenyl)methanone
    • BS-23092
    • FT-0664753
    • AE-641/00008060
    • DTXSID10369211
    • Methanone, (3-chlorophenyl)(4-methoxyphenyl)-
    • SCHEMBL8406665
    • AKOS006034581
    • MDL： MFCD01311591
    • Inchi： 1S/C14H11ClO2/c1-17-13-7-5-10(6-8-13)14(16)11-3-2-4-12(15)9-11/h2-9H,1H3
    • InChI Key： QUFDKCFTORNAAH-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC(=C1)C(C1C=CC(=CC=1)OC)=O

Computed Properties

  • Exact Mass: 246.04500
  • Monoisotopic Mass: 246.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 3.57960

3-Chloro-4'-methoxybenzophenone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

3-Chloro-4'-methoxybenzophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
022709-1g
3-Chloro-4'-methoxybenzophenone
 13389-51-0 97%
1g
 ￡150.00 2022-03-01
Fluorochem
022709-5g
3-Chloro-4'-methoxybenzophenone
 13389-51-0 97%
5g
 ￡450.00 2022-03-01
Fluorochem
022709-10g
3-Chloro-4'-methoxybenzophenone
 13389-51-0 97%
10g
 ￡750.00 2022-03-01
Chemenu
CM343919-1g
(3-Chlorophenyl)(4-methoxyphenyl)methanone
 13389-51-0 95%+
1g
 $172 2022-06-13
Chemenu
CM343919-5g
(3-Chlorophenyl)(4-methoxyphenyl)methanone
 13389-51-0 95%+
5g
 $515 2022-06-13
Chemenu
CM343919-10g
(3-Chlorophenyl)(4-methoxyphenyl)methanone
 13389-51-0 95%+
10g
 $858 2022-06-13
TRC
C367925-250mg
3-Chloro-4'-methoxybenzophenone
 13389-51-0
250mg
 $ 201.00 2023-04-18
TRC
C367925-500mg
3-Chloro-4'-methoxybenzophenone
 13389-51-0
500mg
 $ 374.00 2023-04-18
TRC
C367925-1g
3-Chloro-4'-methoxybenzophenone
 13389-51-0
1g
 $ 701.00 2023-04-18
TRC
C367925-2g
3-Chloro-4'-methoxybenzophenone
 13389-51-0
2g
 $ 1326.00 2023-04-18

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